Cas no 1400867-48-2 (HT-2 Toxin 4-Glucuronide)

• Product name: HT-2 Toxin 4-Glucuronide
• CAS No: 1400867-48-2
• MF: C₂₈H₄₀O₁₄
• MW: 600.608810424805
• CID: 1059666

HT-2 Toxin 4-Glucuronide Chemical and Physical Properties

Names and Identifiers

• HT-2 Toxin 4-Glucuronide
• HT-2 toxin 4-β-D-glucuronide

Additional information on HT-2 Toxin 4-Glucuronide

Comprehensive Analysis of HT-2 Toxin 4-Glucuronide (CAS No. 1400867-48-2): Properties, Applications, and Research Insights

HT-2 Toxin 4-Glucuronide (CAS No. 1400867-48-2) is a glucuronide conjugate of HT-2 toxin, a type A trichothecene mycotoxin. This compound has garnered significant attention in recent years due to its role in food safety, toxicology, and biomedical research. The conjugation of glucuronic acid to HT-2 toxin enhances its water solubility, making it a critical metabolite for detoxification studies. Researchers and industries are increasingly focusing on this compound to understand its implications in mycotoxin exposure, biomarker development, and metabolic pathways.

The growing concern over food contamination and human health risks associated with mycotoxins has propelled the demand for advanced analytical methods. HT-2 Toxin 4-Glucuronide serves as a key reference standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate quantification in biological samples. Its detection is pivotal for monitoring mycotoxin exposure in populations consuming contaminated grains, aligning with global food safety regulations such as those set by the FDA and EFSA.

From a biochemical perspective, the formation of HT-2 Toxin 4-Glucuronide is catalyzed by UDP-glucuronosyltransferase enzymes in the liver. This process is part of Phase II metabolism, which facilitates the excretion of toxic compounds. Understanding this metabolic pathway is essential for developing detoxification strategies and therapeutic interventions. Recent studies have explored its potential as a biomarker for assessing mycotoxin exposure levels in urine, offering a non-invasive diagnostic tool.

In the context of agricultural biotechnology, researchers are investigating methods to mitigate HT-2 toxin contamination in crops. The study of its glucuronide derivative provides insights into plant-fungus interactions and potential genetic modifications to reduce mycotoxin production. This aligns with the broader trend of sustainable agriculture and crop resilience, addressing consumer demands for safer food products.

The analytical challenges associated with HT-2 Toxin 4-Glucuronide include its stability in sample matrices and sensitivity during detection. Advances in sample preparation techniques and high-resolution mass spectrometry have improved its quantification accuracy. These innovations are critical for laboratories conducting food safety testing and clinical research, ensuring compliance with stringent regulatory limits.

Furthermore, the compound's role in toxicokinetic studies has expanded its relevance in pharmaceutical research. By elucidating its absorption, distribution, metabolism, and excretion (ADME) profile, scientists can better predict the behavior of related mycotoxins in humans. This knowledge is invaluable for risk assessment and the development of targeted therapies for mycotoxin-induced illnesses.

In summary, HT-2 Toxin 4-Glucuronide (CAS No. 1400867-48-2) is a compound of immense scientific and practical significance. Its applications span food safety, biomedical research, and agricultural science, addressing pressing global challenges. As research continues to uncover its potential, this metabolite will remain a focal point for innovation in mycotoxin analysis and mitigation strategies.